Cas no 2094406-56-9 (N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide)

• Product Name: N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide
• CAS No: 2094406-56-9
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5955460
• PubChem ID: 126814850
• Update Time: 2025-11-02

N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-7521865
• N-[(5-propan-2-yl-1,3-oxazol-2-yl)methyl]-N-(1-prop-2-enoylpyrrolidin-3-yl)acetamide
• 2094406-56-9
• N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide
• Z2285377745

• Inchi： 1S/C16H23N3O3/c1-5-16(21)18-7-6-13(9-18)19(12(4)20)10-15-17-8-14(22-15)11(2)3/h5,8,11,13H,1,6-7,9-10H2,2-4H3
• InChI Key： ZKFDJUARHOJXRE-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1CN(C(C)=O)C1CN(C(C=C)=O)CC1)C(C)C

Computed Properties

• Exact Mass: 305.17394160g/mol
• Monoisotopic Mass: 305.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.6Ų

Additional information on N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide

Research Briefing on N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide (CAS: 2094406-56-9)

The compound N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide (CAS: 2094406-56-9) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications. The presence of both a pyrrolidine and an oxazole moiety suggests its utility as a versatile scaffold for drug development, particularly in targeting specific enzymatic pathways or protein-protein interactions.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary in vitro assays indicate that it exhibits potent inhibitory activity against certain kinases, which are often implicated in cancer and inflammatory diseases. The acrylamide group in its structure is particularly noteworthy, as it may facilitate covalent binding to target proteins, thereby enhancing its inhibitory effects. These findings position the compound as a potential lead for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic profile of N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide have revealed favorable absorption and distribution characteristics. Animal studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential applications in central nervous system (CNS) disorders. However, challenges related to metabolic stability and potential off-target effects remain to be addressed in subsequent optimization efforts.

The synthetic route for this compound has also been a subject of recent research. A novel, scalable method has been reported, which employs a multi-step sequence involving palladium-catalyzed coupling reactions and selective acylation. This advancement is expected to facilitate larger-scale production for further preclinical and clinical evaluations. Additionally, computational modeling studies have provided insights into the compound's binding modes, aiding in the rational design of derivatives with improved potency and selectivity.

In conclusion, N-[1-(prop-2-enoyl)pyrrolidin-3-yl]-N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}acetamide represents a compelling area of research with significant therapeutic potential. Ongoing studies are focused on expanding its applications, optimizing its pharmacological properties, and advancing it through the drug development pipeline. The compound's unique structural attributes and promising biological activities make it a noteworthy subject for continued investigation in the chemical biology and pharmaceutical communities.